Cas no 6415-07-2 (Tris(N,N-tetramethylene)phosphoric Acid Triamide)

• Product Name: Tris(N,N-tetramethylene)phosphoric Acid Triamide
• CAS No: 6415-07-2
• MF: C₁₂H₂₄N₃OP
• MW: 257.312223434448
• MDL: MFCD00014095
• CID: 46758
• PubChem ID: 24889753
• Update Time: 2025-07-01

Tris(N,N-tetramethylene)phosphoric Acid Triamide Chemical and Physical Properties

Names and Identifiers

• Tri(pyrrolidin-1-yl)phosphine oxide
• Tri(N,N-tetra-Methylene) Phosphor Amide
• TTP
• Tris(pyrrolidinophosphine) oxide
• Tripyrrolidinophosphine Oxide
• Tris(N,N-tetramethylene)phosphoric acid triamide
• p-Tolylacetic acid
• Phosphoric acid tripyrrolidide
• Tris(N,N-tetramethylene)phosphoric Triamide
• Tris(pyrrolidinophosphine)oxide
• 66805-06-9
• ALB2R4N5A5
• 1,1',1''-Phosphinylidynetrispyrrolidine
• NSC-221655
• SCHEMBL535105
• 1-[BIS(PYRROLIDIN-1-YL)PHOSPHOROSO]PYRROLIDINE
• NSC221656
• CS-W010169
• A25378
• C93499
• AKOS015915221
• 1,1',1''-Phosphinylidynetris[pyrrolidine]
• 1-[Di(1-pyrrolidinyl)phosphoryl]pyrrolidine #
• Pyrrolidine, 1,1',1''-phosphinylidynetris-
• J-525137
• NSC221655
• EINECS 229-118-2
• Tris-tetramethylene phosphoric triamide
• AS-19135
• Tris(N,N-tetramethylene)phosphoric acid triamide, >=98.0% (GC)
• 6415-07-2
• Tripyrrolidinylphosphinoxid
• 1,1',1''-phosphoryltripyrrolidine
• T2952
• Tri(pyrrolidin-1-yl)phosphineoxide
• C12H24N3OP
• 1-dipyrrolidin-1-ylphosphorylpyrrolidine
• FT-0636142
• DTXSID50214357
• NS00046304
• NSC-221656
• Tris(N,N-tetramethylene)phosphoricacidtriamide
• MFCD00014095
• SY019082
• Tris(N,N-tetramethylene)phosphoric Acid Triamide

• MDL： MFCD00014095
• Inchi： 1S/C12H24N3OP/c16-17(13-7-1-2-8-13,14-9-3-4-10-14)15-11-5-6-12-15/h1-12H2
• InChI Key： GQOGEHIVQIMJMO-UHFFFAOYSA-N
• SMILES： P(N1CCCC1)(N1CCCC1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 257.16600
• Monoisotopic Mass: 257.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.8A^2

Experimental Properties

• Density: 1.120 g/mL at 20 °C(lit.)
• Melting Point: 140-142°C
• Boiling Point: 133°C/1mmHg(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Refractive Index: n20/D 1.514
• PSA: 36.60000
• LogP: 2.19560

Tris(N,N-tetramethylene)phosphoric Acid Triamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Organic phosphoramides

Additional information on Tris(N,N-tetramethylene)phosphoric Acid Triamide

Tris(N,N-Tetramethylene)Phosphoric Acid Triamide (CAS No. 6415-07-2): A Versatile Phosphorus-Based Compound with Emerging Applications

The Tris(N,N-tetramethylene)phosphoric acid triamide, identified by CAS No. 6415-07-2, represents a unique phosphorus-containing organic compound with a complex molecular architecture. This compound, characterized by its tridentate ligand structure and amine groups, has garnered attention in recent years due to its tunable chemical properties and potential for multifunctional applications. Structurally, it consists of a central phosphoric acid core linked to three tetramethylene chains terminated by amide groups, creating a symmetric framework that enables versatile interactions with other molecules.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound. Researchers have optimized its synthesis through phase-transfer catalysis and controlled amidation reactions, achieving higher yields while minimizing side products. A study published in the Journal of Organometallic Chemistry (2023) demonstrated that modifying reaction conditions—such as adjusting solvent polarity or catalyst loading—can fine-tune the compound's crystallinity and thermal stability, critical parameters for industrial scalability.

In the realm of material science, this compound has emerged as a promising candidate for covalent organic frameworks (COFs). Its amide groups enable hydrogen-bonding networks, while the phosphorus moiety introduces redox-active sites. A 2023 paper in Nature Communications highlighted its use in creating porous COFs with tunable porosity for gas separation applications, particularly for capturing CO₂ from industrial emissions. The compound's ability to form stable metal complexes was also leveraged in developing electrocatalysts for oxygen evolution reactions, showcasing its role in sustainable energy systems.

Biochemical applications are another frontier for this compound. Its amphiphilic nature makes it suitable for designing drug delivery vehicles. A 2024 study in Biomaterials Science reported its use as a carrier for hydrophobic anticancer drugs, where the tetramethylene chains provided biocompatible solubility while the phosphorus groups enhanced cellular uptake efficiency. Additionally, its chelating properties are being explored in diagnostic imaging agents, with preliminary results indicating potential as a contrast agent stabilizer in MRI systems.

In semiconductor manufacturing, this compound has found utility as a dopant additive in polymer electrolytes for solid-state batteries. Research from Stanford University (published 2023) revealed that incorporating it into poly(ethylene oxide)-based matrices improved ionic conductivity by 38% at room temperature through enhanced interfacial compatibility between electrodes and electrolytes. This property aligns with industry demands for safer, higher-energy-density battery solutions.

Safety evaluations indicate low acute toxicity when handled under standard laboratory protocols. Its environmental fate studies suggest rapid biodegradation under aerobic conditions due to the susceptibility of amide bonds to microbial enzymes. However, researchers emphasize the importance of adhering to standard PPE guidelines during synthesis to mitigate inhalation risks associated with fine particulate exposure.

The compound's unique combination of structural flexibility and functional group diversity positions it at the intersection of several cutting-edge research areas—from next-generation energy storage systems to precision drug delivery platforms. As interdisciplinary collaborations continue to expand its synthetic and application landscapes, this CAS No. 6415-07-2 compound exemplifies how tailored molecular design can drive innovation across multiple scientific disciplines.